5-Fluoro-3-methyl-N-[2-(1,2,4-triazol-1-yl)ethyl]pyridine-2-carboxamide

• IUPAC Name: 5-fluoro-3-methyl-N-[2-(1,2,4-triazol-1-yl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C11H12FN5O/c1-8-4-9(12)5-15-10(8)11(18)14-2-3-17-7-13-6-16-17/h4-7H,2-3H2,1H3,(H,14,18)
• InChI Key: ZHFMFHHUOYYRBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C(=O)NCCN2C=NC=N2)F
• Molecular Formula: C11H12FN5O
• Molecular Weight: 249.24 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a fluorine atom, a methyl group, a triazole ring, and a pyridine ring. These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole and pyridine rings would likely make the molecule planar or nearly planar in those regions. The electronegative fluorine atom could create a polar region in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the fluorine atom could be replaced by other groups in a substitution reaction. The triazole and pyridine rings could potentially participate in various ring-opening or ring-closing reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its stability and the polarity of the molecule. The pyridine and triazole rings could contribute to its aromaticity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with certain proteins or enzymes in the body. The triazole and pyridine rings, in particular, are common in many pharmaceutical compounds and could be involved in binding to the target.

Safety and Hazards

The safety and hazards of this compound would need to be determined through laboratory testing. As with any chemical, it’s important to handle it with appropriate safety precautions to avoid exposure.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.